3-methoxy-N-[4-(5-phenyltriazol-1-yl)phenyl]benzamide

• IUPAC Name: 3-methoxy-N-[4-(5-phenyltriazol-1-yl)phenyl]benzamide
• InChI: InChI=1S/C22H18N4O2/c1-28-20-9-5-8-17(14-20)22(27)24-18-10-12-19(13-11-18)26-21(15-23-25-26)16-6-3-2-4-7-16/h2-15H,1H3,(H,24,27)
• InChI Key: OSAAVUUMAHFBOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)N3C(=CN=N3)C4=CC=CC=C4
• Molecular Formula: C22H18N4O2
• Molecular Weight: 370.4 g/mol

Description

3-methoxy-N-[4-(5-phenyltriazol-1-yl)phenyl]benzamide, also known as MPPTB, is a novel compound that has gained significant attention in the field of medicinal chemistry. MPPTB is a small molecule that exhibits potential therapeutic properties due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[4-(5-phenyltriazol-1-yl)phenyl]benzamide involves the inhibition of specific enzymes and signaling pathways that are involved in the pathogenesis of various diseases. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in the production of prostaglandins, which are involved in the inflammatory response. This compound has also been found to inhibit the activity of certain kinases, such as JNK and ERK, which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound has also been found to inhibit the proliferation of cancer cells and induce apoptosis. Moreover, this compound has been shown to inhibit the replication of certain viruses, such as hepatitis C virus (HCV).

Advantages and Limitations for Lab Experiments

3-methoxy-N-[4-(5-phenyltriazol-1-yl)phenyl]benzamide exhibits several advantages for lab experiments. It is a small molecule that can be easily synthesized in high yield and purity. Moreover, this compound exhibits a high degree of selectivity towards specific enzymes and signaling pathways, which makes it a valuable tool for studying the pathogenesis of various diseases. However, the limitations of this compound include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-methoxy-N-[4-(5-phenyltriazol-1-yl)phenyl]benzamide. One of the potential applications of this compound is in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, this compound can be used in combination therapy with existing drugs to enhance their efficacy. Furthermore, the development of novel analogs of this compound with improved pharmacokinetic properties can lead to the discovery of new drugs for the treatment of various diseases.
Conclusion:
In conclusion, this compound is a novel compound that exhibits potential therapeutic properties due to its unique chemical structure. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. This compound has the potential to be developed into a valuable drug for the treatment of various diseases, and further research is warranted to explore its full therapeutic potential.

Synthesis Methods

The synthesis of 3-methoxy-N-[4-(5-phenyltriazol-1-yl)phenyl]benzamide involves a series of chemical reactions that are carried out under specific conditions. The first step involves the preparation of 4-(5-phenyltriazol-1-yl)aniline, which is then subjected to a coupling reaction with 3-methoxybenzoyl chloride. The resulting product is purified using column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

3-methoxy-N-[4-(5-phenyltriazol-1-yl)phenyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in the pathogenesis of these diseases. Moreover, this compound has been found to enhance the efficacy of certain drugs when used in combination therapy.